2,3,5,6-Tetrafluoro-4-methoxypyridine
Cat. No. B1339761
Key on ui cas rn:
2375-90-8
M. Wt: 181.09 g/mol
InChI Key: PBQDQTXTAWOJPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:12][O-:13].[F:1][c:2]1[c:3]([F:11])[c:4]([F:10])[c:5]([F:9])[c:6]([F:8])[n:7]1.[Na+:14]>>[F:1][c:2]1[c:3]([F:11])[c:4]([O:13][CH3:12])[c:5]([F:9])[c:6]([F:8])[n:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Fc1nc(F)c(F)c(F)c1F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1c(F)c(F)nc(F)c1F
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
